Cas no 72155-71-6 (Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-, (S)-)

• Product Name: Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-, (S)-
• CAS No: 72155-71-6
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 4157359
• PubChem ID: 15043107
• Update Time: 2025-04-24

Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-, (S)-
• Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-, (S)- (9CI)
• (S)-4-((tert-Butoxycarbonyl)amino)-6-methylheptanoic acid
• 72155-71-6

• Inchi： 1S/C13H25NO4/c1-9(2)8-10(6-7-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： ILHMTULQPDRVLS-JTQLQIEISA-N
• SMILES： C(O)(=O)CC[C@H](NC(OC(C)(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 259.17835828Da
• Monoisotopic Mass: 259.17835828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų